![molecular formula C13H12N4 B7591856 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline](/img/structure/B7591856.png)
2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline is a chemical compound that has been widely studied for its potential applications in scientific research. It is a quinoline derivative that has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation. In
Mechanism of Action
The mechanism of action of 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline is not fully understood, but it is thought to involve the inhibition of key enzymes involved in the growth and replication of bacteria, fungi, and viruses. Additionally, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects. It has been shown to have antioxidant properties, as well as the ability to modulate the immune system. Additionally, it has been shown to have potential applications in the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline for lab experiments is its wide range of potential applications. It has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation in a range of scientific research fields. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it more difficult to design experiments to investigate its potential applications.
Future Directions
There are many potential future directions for research on 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline. One area of interest is the development of new drugs based on this compound for the treatment of infectious diseases and cancer. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, research is needed to develop new synthesis methods for this compound that are more efficient and environmentally friendly.
Synthesis Methods
The synthesis method for 2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline involves the reaction of 2-methylquinoline-4-carboxaldehyde with 1,2,4-triazole-1-methylamine in the presence of a catalyst. The reaction proceeds through a series of intermediate steps to yield the final product. This method has been shown to be effective in producing high yields of this compound with good purity.
Scientific Research Applications
2-Methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline has been studied for its potential applications in a range of scientific research fields. It has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs to combat infectious diseases. Additionally, it has been shown to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-methyl-4-(1,2,4-triazol-1-ylmethyl)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4/c1-10-6-11(7-17-9-14-8-15-17)12-4-2-3-5-13(12)16-10/h2-6,8-9H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUVMWYLKOYKYQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)CN3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.